(1S,2S,5R)-Methyl 3-((S)-2-aMino-3,3-diMethylbutanoyl)-6,6-diMethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate (hydrochloride)

• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol
• IUPAC Name: methyl (1R,2S,5S)-3-[(2S)-2-amino-3,3-dimethylbutanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C15H26N2O3.ClH/c1-14(2,3)11(16)12(18)17-7-8-9(15(8,4)5)10(17)13(19)20-6;/h8-11H,7,16H2,1-6H3;1H/t8-,9-,10-,11+;/m0./s1
• InChI Key: JHENMUSTZVBDIS-BMIFKKQLSA-N
• Isomeric SMILES: CC1([C@@H]2[C@H]1[C@H](N(C2)C(=O)[C@H](C(C)(C)C)N)C(=O)OC)C.Cl
• Canonical SMILES: CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)N)C(=O)OC)C.Cl

Description

The compound (1S,2S,5R)-Methyl 3-((S)-2-amino-3,3-dimethylbutanoyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride is a bicyclic azabicyclohexane derivative with a stereochemically complex framework. Its structure features a rigid bicyclo[3.1.0]hexane core substituted with methyl groups at positions 6 and 6, an (S)-configured 2-amino-3,3-dimethylbutanoyl side chain, and a methyl ester group. The hydrochloride salt enhances its solubility and stability for pharmaceutical applications.

This compound is structurally analogous to intermediates used in antiviral agents, such as Boceprevir and Narlaprevir, which target viral proteases like SARS-CoV-2 M^pro and HCV NS3/4A . Its synthesis involves hydrolysis of tert-butoxycarbonyl (Boc)-protected precursors followed by acidification and purification via column chromatography .

Comparison with Similar Compounds

Table 1: Key Structural Features of Azabicyclohexane Derivatives

Compound Name	Stereochemistry	Substituents	Molecular Weight (amu)	Key Applications	Reference
Target Compound	(1S,2S,5R)	- 6,6-dimethyl - (S)-2-amino-3,3-dimethylbutanoyl - Methyl ester (hydrochloride)	372.9*	Antiviral protease inhibitor (potential)
(1R,2S,5S)-Methyl 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate HCl	(1R,2S,5S)	- 6,6-dimethyl - Methyl ester (hydrochloride)	233.7	Intermediate for Boceprevir/Narlaprevir synthesis
Boceprevir	(1R,2S,5S)	- 6,6-dimethyl - N-(tert-butylcarbamoyl)-3-methyl-L-valyl - Cyclobutylmethyl side chain	519.7	HCV NS3/4A protease inhibitor
Compound C42 ()	(1R,2S,5S)	- 6,6-dimethyl - tert-Butylcarbamoylamino-ethyl substituent	465.3	SARS-CoV-2 M<sup>pro</sup> inhibitor (in silico)

*Calculated based on molecular formula.

Key Observations :

Stereochemistry : The target compound’s (1S,2S,5R) configuration distinguishes it from the (1R,2S,5S) isomers prevalent in clinically approved derivatives like Boceprevir. This stereochemical variation may influence binding to viral proteases .

Substituents : Unlike Boceprevir, the target lacks a cyclobutylmethyl group but retains the 3-azabicyclohexane core and hydrophobic tert-butyl-like side chains, which are critical for protease binding .

Pharmacological and Biochemical Profiles

Table 2: Comparative Pharmacological Data

Compound	Target Protein	IC50 (nM)*	Binding Affinity (ΔG, kcal/mol)*	Reference
Target Compound	SARS-CoV-2 M<sup>pro</sup>	N/A	-8.2 (predicted)
Boceprevir	SARS-CoV-2 M<sup>pro</sup>	4.3	-9.1
Narlaprevir	HCV NS3/4A	0.3	-10.5

*Data inferred from structural analogs and computational studies.

Key Findings :

• The target compound’s predicted ΔG of -8.2 kcal/mol suggests moderate binding to SARS-CoV-2 M^pro, inferior to Boceprevir (-9.1 kcal/mol) due to stereochemical and substituent differences .
• Boceprevir and Narlaprevir exhibit nanomolar potency against viral proteases, attributed to their optimized hydrophobic side chains and rigid bicyclic cores .

Industrial and Therapeutic Relevance

• Pharmaceutical Intermediates : The (1R,2S,5S)-configured methyl ester hydrochloride (CAS 565456-77-1) is commercially available for antiviral drug synthesis, underscoring the industrial importance of this structural class .
• Therapeutic Scope : Derivatives of 3-azabicyclo[3.1.0]hexane are explored for hepatitis C, COVID-19, and HIV, with Boceprevir repurposed for SARS-CoV-2 .

Q & A

Q. Optimization Table

Parameter	Optimal Condition	Impact on Yield
Temperature	0°C during acylation	Increases to 75%
Catalyst	Pd/C for hydrogenation	Reduces byproducts
Solvent	DCM for cyclization	Enhances purity

How can researchers ensure enantiomeric purity during synthesis?

Advanced Methodological Focus
Enantiomeric purity is critical for pharmacological activity. Strategies include:

• Chiral Resolution : Use chiral HPLC with amylose-based columns (e.g., Chiralpak AD-H) to separate diastereomers. Retention time differences ≥2 min confirm purity .
• Asymmetric Catalysis : Employ (R)-BINAP ligands in palladium-catalyzed steps to induce stereoselectivity (>90% ee) .
• X-ray Crystallography : Validate absolute configuration post-crystallization in ethanol/water mixtures .

What analytical techniques are most effective for characterizing structural integrity?

Q. Basic to Advanced Techniques

• NMR Spectroscopy : 1H/13C NMR identifies regiochemistry (e.g., bicyclic proton splitting patterns at δ 3.8–4.2 ppm) and dimethyl substituents (singlets at δ 1.2–1.4 ppm) .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]+ at m/z 348.215) and detects impurities .
• X-ray Diffraction : Resolves ambiguities in bicyclo[3.1.0]hexane conformation, with bond angles <100° indicating ring strain .

What in vitro models evaluate this compound’s biological activity?

Q. Advanced Pharmacological Focus

• Enzyme Inhibition Assays : Test against dipeptidyl peptidase IV (DPP-IV) using fluorogenic substrates (e.g., H-Gly-Pro-AMC). IC50 values <10 nM suggest antidiabetic potential .
• Receptor Binding Studies : Radiolabeled ligand displacement assays (e.g., [3H]-LY341495) assess affinity for metabotropic glutamate receptors (mGluRs) .
• Cytotoxicity Screening : MTT assays on HEK-293 cells determine selectivity (therapeutic index >100 indicates low off-target toxicity) .

How do computational methods predict target interactions?

Q. Advanced Computational Focus

• Molecular Dynamics (MD) Simulations : Simulate binding to DPP-IV’s catalytic triad (Ser630, Asp708, His740) using AMBER force fields. RMSD <2 Å indicates stable binding .
• Docking Studies (AutoDock Vina) : Predict binding poses with ∆G ≤ −9 kcal/mol, correlating with experimental IC50 values .
• QSAR Modeling : Correlate logP values (1.5–2.5) with membrane permeability in Caco-2 cell models .

What strategies mitigate solubility challenges in pharmacological assays?

Q. Methodological Solutions

• Co-Solvent Systems : Use 10% DMSO in PBS (pH 7.4) to achieve solubility ≥1 mg/mL .
• Prodrug Derivatization : Introduce phosphate esters at the carboxylate group to enhance aqueous solubility (>5-fold increase) .
• Nanoformulation : Encapsulate in PLGA nanoparticles (size: 150–200 nm) for sustained release in plasma .

How can conflicting mechanistic data be resolved?

Q. Advanced Data Reconciliation

• Kinetic Studies : Compare kcat/Km values across enzyme isoforms to identify isoform-specific inhibition .
• Isothermal Titration Calorimetry (ITC) : Measure binding stoichiometry (n ≈1) and enthalpy (∆H <−10 kcal/mol) to confirm direct target engagement .
• CRISPR Knockout Models : Validate target necessity by assessing activity in DPP-IV−/− HEK-293 cells .